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Compound of Interest

Compound Name: Octachlorocyclopentene

Cat. No.: B1218754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available toxicological

and hazard information for octachlorocyclopentene (CAS No. 706-78-5). It is intended for an

audience of researchers, scientists, and drug development professionals. The information

contained herein is compiled from various sources, and while efforts have been made to

ensure accuracy, it is critical to consult the primary literature and safety data sheets (SDS) for

the most current and detailed information. A significant lack of specific toxicological studies for

many endpoints for octachlorocyclopentene necessitates a comparative analysis with the

structurally related and more extensively studied compound, hexachlorocyclopentadiene

(HCCPD). This comparison should be interpreted with caution.

Introduction
Octachlorocyclopentene (OCCP), also known as perchlorocyclopentene, is a chlorinated

cyclic alkene.[1] Its chemical formula is C₅Cl₈.[1] It is recognized for its use as a chemical

intermediate, particularly in the synthesis of hexachlorocyclopentadiene, which is a precursor to

several pesticides.[2] Given its chemical structure and applications, understanding its

toxicological profile and associated hazards is crucial for safe handling and risk assessment.

Physical and Chemical Properties
A summary of the key physical and chemical properties of octachlorocyclopentene is

presented in Table 1.
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Property Value Reference

Chemical Formula C₅Cl₈ [1]

Molecular Weight 343.68 g/mol [3]

CAS Number 706-78-5 [1]

Appearance Colorless liquid or solid [4]

Melting Point 40 °C [4]

Boiling Point 279.6 °C at 760 mmHg [4]

Flash Point 40 °C [4]

Density 1.91 g/cm³ [4]

Water Solubility Insoluble [5]

LogP (Octanol-Water Partition

Coefficient)
5.21 [4]

Toxicological Profile
Detailed toxicological studies specifically on octachlorocyclopentene are limited in the

publicly available literature. Much of the hazard assessment is based on its classification under

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) and by

analogy to the more extensively studied hexachlorocyclopentadiene (HCCPD).

Toxicokinetics (Absorption, Distribution, Metabolism,
Excretion)
No specific studies on the toxicokinetics of octachlorocyclopentene were identified. Based on

its high lipophilicity (LogP = 5.21), it is plausible that it could be absorbed through dermal,

inhalation, and oral routes and may distribute to fatty tissues.[4] However, without experimental

data, this remains speculative.

Acute Toxicity
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Octachlorocyclopentene is classified as harmful if swallowed (Acute Toxicity, Oral, Category

4).[1][6] It is also a skin and eye irritant.[1][6] Specific quantitative data such as LD50 (lethal

dose, 50%) values for octachlorocyclopentene are not readily available in the reviewed

literature.

For comparative purposes, Table 2 summarizes the acute toxicity of the related compound,

hexachlorocyclopentadiene (HCCPD).

Endpoint Species Route Value Reference

LD50 Rat Oral 56 mg/kg [7]

LD50 Rabbit Oral 10 mg/kg [7]

LD50 Rat Dermal 75 mg/kg [7]

LC50 Rat Inhalation
1.7 ppm (4-hour

exposure)
[7]

HCCPD is highly toxic via oral, dermal, and inhalation routes.[8] It is a severe irritant to the

skin, eyes, and respiratory tract.[8]

Sub-chronic and Chronic Toxicity
No studies on the sub-chronic or chronic toxicity of octachlorocyclopentene were identified.

Chronic exposure to HCCPD in animal studies has been shown to affect the lungs, liver, and

kidneys.[8]

Carcinogenicity
There are no available data on the carcinogenic potential of octachlorocyclopentene.

The U.S. Environmental Protection Agency (EPA) has classified hexachlorocyclopentadiene as

a Group D substance, not classifiable as to human carcinogenicity.[8] The National Toxicology

Program (NTP) found no evidence of carcinogenic activity of HCCPD in rats and mice.[8]

Genotoxicity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1218754?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Octachlorocyclopentene
https://www.echemi.com/sds/octachlorocyclopentene-pid_Rock15806.html
https://pubchem.ncbi.nlm.nih.gov/compound/Octachlorocyclopentene
https://www.echemi.com/sds/octachlorocyclopentene-pid_Rock15806.html
https://www.benchchem.com/product/b1218754?utm_src=pdf-body
https://www.ccohs.ca/oshanswers/chemicals/ld50.html
https://www.ccohs.ca/oshanswers/chemicals/ld50.html
https://www.ccohs.ca/oshanswers/chemicals/ld50.html
https://www.ccohs.ca/oshanswers/chemicals/ld50.html
https://www.epa.gov/sites/default/files/2016-09/documents/hexachlorocyclopentadiene.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/hexachlorocyclopentadiene.pdf
https://www.benchchem.com/product/b1218754?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2016-09/documents/hexachlorocyclopentadiene.pdf
https://www.benchchem.com/product/b1218754?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2016-09/documents/hexachlorocyclopentadiene.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/hexachlorocyclopentadiene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


No studies on the genotoxicity of octachlorocyclopentene were found.

Hexachlorocyclopentadiene has generally tested negative in mutagenicity assays.[9]

Reproductive and Developmental Toxicity
There is no information available on the reproductive or developmental toxicity of

octachlorocyclopentene.

Studies in animals have indicated that hexachlorocyclopentadiene does not cause birth defects

or impair the ability of mice and rabbits to reproduce.[10]

Mechanism of Action
The mechanism of toxicity for octachlorocyclopentene has not been elucidated. For HCCPD,

its high reactivity as a diene is thought to contribute to its toxicity, allowing it to react with

biological macromolecules.[9]

Hazards and Safety Precautions
GHS Classification
The GHS classification for octachlorocyclopentene is as follows:[1][6]

Acute Toxicity, Oral (Category 4) - H302: Harmful if swallowed.

Skin Irritation (Category 2) - H315: Causes skin irritation.

Serious Eye Irritation (Category 2) - H319: Causes serious eye irritation.

The following diagram illustrates the GHS hazard pictograms and statements for

octachlorocyclopentene.
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GHS Pictograms

Hazard Statements

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

Click to download full resolution via product page

GHS Hazard Profile for Octachlorocyclopentene.

Handling and Storage
Handling: Handle in a well-ventilated place. Wear protective gloves, protective clothing, and

eye/face protection. Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash skin

thoroughly after handling. Do not eat, drink, or smoke when using this product.[6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

First Aid Measures
If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[6]

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it before reuse.[6]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[6]

Environmental Fate
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Limited information is available on the environmental fate of octachlorocyclopentene. For

chlorinated cyclopentadienes in general, processes like photolysis and hydrolysis may be

significant in their degradation in the environment.[9] Adsorption to soil and sediment is also

expected to be a key process due to the high octanol-water partition coefficient.[9]

Data Gaps and Use of Surrogate Data
As highlighted throughout this profile, there is a significant lack of specific toxicological data for

octachlorocyclopentene. The hazard assessment is therefore heavily reliant on GHS

classifications and, for a broader understanding of potential effects, on data from the

structurally similar compound hexachlorocyclopentadiene. This approach has inherent

limitations, and the toxicological properties of octachlorocyclopentene may differ from those

of HCCPD. The following diagram illustrates this data gap and the use of surrogate information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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